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CAS No.: 69306-81-6
Cat. No.: B14456034
Get Quote
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Technical Support Center: Recombinant
Progranulin

This guide provides best practices, frequently asked questions, and troubleshooting advice for
the long-term storage and handling of recombinant progranulin (PGRN) to ensure its stability
and functionality in your research.

Frequently Asked Questions (FAQS)

Q1: How should I store lyophilized recombinant progranulin upon receipt?

Lyophilized progranulin is stable at room temperature for short periods, such as during
shipping.[1] However, for long-term storage, it should be stored desiccated at -20°C to -80°C.
[1][2][3] Under these conditions, it can be stable for up to one year from the date of receipt.[2]

[3]

Q2: What is the recommended procedure for reconstituting lyophilized progranulin?

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14456034#bc-rfq
https://www.prospecbio.com/progranulin_human
https://www.prospecbio.com/progranulin_human
https://www.assaygenie.com/recombinant-mouse-progranulin-pgrn-grn-protein-rpcb1838/
https://static.abclonal.com/datasheet/RP00187.pdf
https://www.assaygenie.com/recombinant-mouse-progranulin-pgrn-grn-protein-rpcb1838/
https://static.abclonal.com/datasheet/RP00187.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14456034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Proper reconstitution is critical for maintaining the protein's activity.

» Centrifuge: Briefly spin the vial before opening to ensure the lyophilized powder is at the
bottom.[2][3][4]

e Solvent: Reconstitute using sterile, high-purity water (18 MQ-cm) or sterile phosphate-
buffered saline (PBS).[1][2]

» Concentration: It is recommended to reconstitute to a concentration of at least 100 pg/mL
(0.1 mg/mL).[1][2][3] Some suppliers recommend a range of 0.1-0.5 mg/mL.[2][3]
Reconstituting at a higher concentration can improve stability.

» Mixing: Mix gently by pipetting or swirling. Avoid vigorous vortexing or shaking, as this can
cause aggregation and denaturation.[2][3]

Q3: What are the optimal storage conditions for reconstituted progranulin?

Storage conditions depend on the intended duration of storage. It is crucial to aliquot the
reconstituted protein into single-use volumes to avoid repeated freeze-thaw cycles.[1][2][5]

Storage Type Temperature Duration Recommendations

Store desiccated.[1][2]

Lyophilized -20°C to -80°C Up to 1 year 3]

Reconstituted (Short- Store under sterile
2°C to 8°C (4°C) Up to 1 week -

Term) conditions.[1][2][3]

Aliquot to avoid

freeze-thaw cycles.[3]

Use a manual defrost
-20°C to -70°C Up to 3 months freezer. Addition of a

carrier protein is

Reconstituted (Long-

Term)

highly recommended.

[1](216]

Q4: Why is it critical to avoid repeated freeze-thaw cycles?
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Each freeze-thaw cycle can damage the protein structure through the formation of ice crystals
and cryoconcentration effects, leading to aggregation and loss of biological activity.[1][7] For
long-term use, it is best practice to aliquot the reconstituted progranulin into volumes
appropriate for single experiments.[2][3][5] While progranulin in biological matrices like serum
has shown stability for up to nine freeze-thaw cycles, this resilience may not apply to purified
recombinant protein in a simple buffer.[8]

Q5: Should I use a carrier protein for long-term storage?

Yes, for long-term storage of reconstituted progranulin, especially at dilute concentrations,
adding a carrier protein is highly recommended.[1][6]

e What to use: Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA) at a final
concentration of 0.1% is standard.[1][2][6]

o Why: Carrier proteins enhance stability, increase shelf-life, and prevent the protein from
adsorbing to the surface of storage vials.

« Caution: Do not use carrier proteins if their presence could interfere with your downstream
application (e.g., certain functional assays where the carrier itself might be a substrate).[9]

Troubleshooting Guide

Problem: My progranulin concentration is significantly lower than expected after reconstitution
and storage.

This is a common issue often caused by protein adsorption to plastic labware.[9][10]
Recombinant progranulin readily binds to the surface of standard polypropylene tubes, which
can result in a loss of 25-35% of the protein from the solution, even after a short incubation.[9]
[10]
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Observed: Low PGRN
Concentration

Cause: Adsorption

Cause: Repeated
Freeze-Thaw Cycles

Preventative Preventative

Solution: Use Low-Binding
Tubes and Tips

Mitigative

Solution: Add Carrier Protein
(0.1% BSA/HSA) to Solution

Solution: Pre-coat Tubes
with 0.1% BSA.

Solution: Maintain Neutral pH
(e.g., PBS pH 7.4)

Solution: Aliquot into
Single-Use Volumes

Solution: Store at < -20°C
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Receive Lyophilized PGRN

Immediate Storage

Store Lyophilized Protein

at -20°C to -80°C Ready to Use

Prepare for Reconstitution:
- Sterile, low-binding tubes
- Sterile PBS or H20
- Carrier protein (optional)

(Centrifuge Vial Brieﬂy)

Reconstitute in Sterile Buffer
to 2100 pg/mL.
Mix gently.

Aliquot into Single-Use
Low-Binding Tubes

Y\

Short-Term Storage Long-Term Storage
(< 1 week) (< 3 months)

2-8°C -20°C to -70°C

Use in Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14456034?utm_src=pdf-custom-synthesis#bc-rfq
https://www.prospecbio.com/progranulin_human
https://www.assaygenie.com/recombinant-mouse-progranulin-pgrn-grn-protein-rpcb1838/
https://static.abclonal.com/datasheet/RP00187.pdf
https://www.raybiotech.com/recombinant-human-progranulin-pgrn-230-30249
https://adipogen.com/storeconfig/choose/store?destination=ag-40a-0188y-progranulin-human-rec-untagged.html
https://www.immunotools.de/html/cytokines/pgrn.pdf
https://www.sartorius.ba/media/twtldfr3/publication-en-safe-ft-of-protein-bpdec.pdf
https://pubmed.ncbi.nlm.nih.gov/27104901/
https://pubmed.ncbi.nlm.nih.gov/27104901/
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2020.602235/full
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2020.602235/full
https://pubmed.ncbi.nlm.nih.gov/33381010/
https://pubmed.ncbi.nlm.nih.gov/33381010/
https://pubmed.ncbi.nlm.nih.gov/33381010/
https://www.benchchem.com/product/b14456034/docs#best-practices-for-long-term-storage-of-recombinant-progranulin
https://www.benchchem.com/product/b14456034/docs#best-practices-for-long-term-storage-of-recombinant-progranulin
https://www.benchchem.com/product/b14456034/docs#best-practices-for-long-term-storage-of-recombinant-progranulin
https://www.benchchem.com/product/b14456034/docs#best-practices-for-long-term-storage-of-recombinant-progranulin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14456034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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